Cas no 1341062-94-9 (5-(1H-1,2,3,4-tetrazol-1-yl)pyridine-3-carboxylic acid)

• Product Name: 5-(1H-1,2,3,4-tetrazol-1-yl)pyridine-3-carboxylic acid
• CAS No: 1341062-94-9
• MF: C₇H₅N₅O₂
• MW: 191.146899938583
• CID: 6061901
• PubChem ID: 63154507
• Update Time: 2025-10-28

5-(1H-1,2,3,4-tetrazol-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-1,2,3,4-tetrazol-1-yl)pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 5-(1H-tetrazol-1-yl)-
• 5-(1H-tetrazol-1-yl)nicotinic acid
• 5-(tetrazol-1-yl)pyridine-3-carboxylic acid
• CS-0243836
• Z1095365444
• 1341062-94-9
• SCHEMBL14919351
• AYTWMNRXFHNXOK-UHFFFAOYSA-N
• EN300-2690393
• AKOS012455855

• Inchi： 1S/C7H5N5O2/c13-7(14)5-1-6(3-8-2-5)12-4-9-10-11-12/h1-4H,(H,13,14)
• InChI Key： AYTWMNRXFHNXOK-UHFFFAOYSA-N
• SMILES： C1=NC=C(N2C=NN=N2)C=C1C(O)=O

Computed Properties

• Exact Mass: 191.04432442g/mol
• Monoisotopic Mass: 191.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Boiling Point: 500.6±60.0 °C(Predicted)
• pka: 2.95±0.10(Predicted)

Additional information on 5-(1H-1,2,3,4-tetrazol-1-yl)pyridine-3-carboxylic acid

Comprehensive Overview of 5-(1H-1,2,3,4-tetrazol-1-yl)pyridine-3-carboxylic acid (CAS No. 1341062-94-9)

5-(1H-1,2,3,4-tetrazol-1-yl)pyridine-3-carboxylic acid (CAS No. 1341062-94-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile applications. This compound combines a pyridine core with a tetrazole moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The growing demand for heterocyclic compounds in modern chemistry has placed 5-(1H-1,2,3,4-tetrazol-1-yl)pyridine-3-carboxylic acid at the forefront of innovation. Its CAS No. 1341062-94-9 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Recent studies highlight its role in optimizing drug-like properties, such as solubility and metabolic stability, which are critical for pharmaceutical development.

One of the key advantages of this compound is its ability to act as a bioisostere for carboxylic acids, a feature highly sought after in drug design. The tetrazole ring mimics the carboxylate group, offering improved pharmacokinetic profiles. This property aligns with current trends in fragment-based drug discovery, where researchers prioritize molecules with high ligand efficiency. As a result, 5-(1H-1,2,3,4-tetrazol-1-yl)pyridine-3-carboxylic acid is increasingly featured in patents and publications related to small-molecule therapeutics.

In addition to its pharmaceutical applications, this compound is also explored in agrochemical research. Its structural versatility allows for the development of novel pesticides and herbicides, addressing the global need for sustainable crop protection solutions. The integration of pyridine and tetrazole functionalities enhances binding affinity to target enzymes, making it a promising candidate for green chemistry initiatives.

The synthesis of 5-(1H-1,2,3,4-tetrazol-1-yl)pyridine-3-carboxylic acid typically involves multi-step reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. These methods resonate with the industry's shift toward process optimization and cost-effective manufacturing.

From an SEO perspective, this compound is often associated with queries like "tetrazole derivatives in drug discovery" and "pyridine-carboxylic acid applications." Its CAS No. 1341062-94-9 is a critical identifier for researchers seeking reliable data. By focusing on these long-tail keywords, this article aims to provide a comprehensive resource that addresses both academic and industrial interests.

Looking ahead, the potential of 5-(1H-1,2,3,4-tetrazol-1-yl)pyridine-3-carboxylic acid is vast. Its role in precision medicine and sustainable agriculture underscores its importance in addressing global challenges. As research continues to uncover new applications, this compound is poised to remain a focal point in chemical innovation.